3-{[3-(cyclohexylamino)propyl]amino}-5,5-dimethyl-2-cyclohexen-1-one

• IUPAC Name: 3-[3-(cyclohexylamino)propylamino]-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C17H30N2O/c1-17(2)12-15(11-16(20)13-17)19-10-6-9-18-14-7-4-3-5-8-14/h11,14,18-19H,3-10,12-13H2,1-2H3
• InChI Key: RUCUUIZJDLHULU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NCCCNC2CCCCC2)C
• Molecular Formula: C17H30N2O
• Molecular Weight: 278.4 g/mol

Description

3-{[3-(cyclohexylamino)propyl]amino}-5,5-dimethyl-2-cyclohexen-1-one, also known as CX717, is a novel compound that has shown potential in enhancing cognitive function and improving memory. CX717 belongs to the class of ampakines, which are positive allosteric modulators of AMPA receptors, a type of glutamate receptor in the brain that plays a crucial role in synaptic plasticity and memory formation.

Mechanism of Action

The mechanism of action of 3-{[3-(cyclohexylamino)propyl]amino}-5,5-dimethyl-2-cyclohexen-1-one involves its positive allosteric modulation of AMPA receptors, which leads to an increase in the strength and duration of synaptic transmission. This results in enhanced synaptic plasticity, which is crucial for learning and memory processes. This compound also increases the release of acetylcholine, a neurotransmitter involved in memory and attention.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the brain. It enhances long-term potentiation (LTP), a process that strengthens the connections between neurons and is considered a cellular mechanism of learning and memory. This compound also increases the expression of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons and is involved in synaptic plasticity.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[3-(cyclohexylamino)propyl]amino}-5,5-dimethyl-2-cyclohexen-1-one in lab experiments is its specificity for AMPA receptors, which allows for targeted modulation of synaptic transmission. This compound also has a long half-life, which means it can be administered less frequently than other cognitive enhancers. However, this compound has been shown to have limited efficacy in humans, and its effects may vary depending on the individual and the task being performed.

Future Directions

There are several future directions for research on 3-{[3-(cyclohexylamino)propyl]amino}-5,5-dimethyl-2-cyclohexen-1-one. One area of interest is the potential use of this compound in treating cognitive deficits associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is the development of more potent and selective ampakines that may have greater efficacy and fewer side effects than this compound. Finally, there is ongoing research on the use of ampakines in combination with other cognitive enhancers, such as cholinesterase inhibitors, to enhance their effects.

Scientific Research Applications

3-{[3-(cyclohexylamino)propyl]amino}-5,5-dimethyl-2-cyclohexen-1-one has been extensively studied for its potential as a cognitive enhancer and memory booster. In animal studies, this compound has been shown to improve memory and learning in various tasks, including object recognition, spatial memory, and fear conditioning. This compound has also been studied for its potential in treating cognitive deficits associated with aging, neurodegenerative diseases, and psychiatric disorders such as schizophrenia and ADHD.